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Compound of Interest

Compound Name:
Methyl 5-bromobenzofuran-2-

carboxylate

CAS No.: 26028-36-4

Cat. No.: B134393

Get Quote

Methyl 5-bromobenzofuran-2-carboxylate is a pivotal intermediate in the field of medicinal

chemistry and materials science. Its rigid benzofuran core, functionalized with both an electron-

withdrawing ester and a synthetically versatile bromine atom, makes it an ideal scaffold for

constructing complex molecular architectures. The benzofuran nucleus is a well-established

pharmacophore present in a multitude of biologically active compounds, exhibiting anticancer,

anti-inflammatory, and neurological activities.

Given its significance as a precursor, the unambiguous confirmation of its identity, purity, and

stability is not merely a procedural formality but a critical prerequisite for any successful

research and development campaign. A poorly characterized starting material can compromise

reaction yields, introduce confounding variables in biological assays, and ultimately lead to the

failure of late-stage clinical candidates.

This guide provides a comprehensive framework for the definitive characterization of Methyl 5-
bromobenzofuran-2-carboxylate, moving beyond simple data acquisition to a holistic

understanding of the molecule's analytical signature. We will explore the causality behind our
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choice of techniques and delve into the interpretation of the resulting data, ensuring a self-

validating system of analysis.

Molecular Identity and Physicochemical Properties
The first step in characterization is to document the fundamental properties of the molecule.

These data serve as the primary reference points for all subsequent analyses.

Property Value Source

IUPAC Name
methyl 5-bromo-1-benzofuran-

2-carboxylate
[1]

CAS Number 26028-36-4 [1]

Molecular Formula C₁₀H₇BrO₃ [1]

Molecular Weight 255.06 g/mol [1]

Predicted Boiling Point 314.7 ± 22.0 °C [2]

Predicted Density 1.589 g/cm³ [2]

Melting Point
Literature value not readily

available.

Note on Melting Point: The absence of a consistently reported experimental melting point in the

literature is not uncommon for specialized synthetic intermediates. Its determination is a crucial,

primary indicator of purity.

Protocol: Melting Point Determination
Sample Preparation: A small amount of the crystalline solid is finely ground and packed into

a capillary tube to a height of 2-3 mm.

Instrumentation: A calibrated digital melting point apparatus is used.

Analysis: The sample is heated at a ramp rate of 1-2 °C per minute near the expected

melting point.
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Reporting: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample is liquid. A sharp melting range

(e.g., < 2 °C) is indicative of high purity.

Contextual Synthesis: Understanding Potential
Impurities
To effectively characterize a compound, one must understand its synthetic origin. A common

and efficient route to this class of molecules involves the reaction of 5-bromosalicylaldehyde

with a haloacetate ester in the presence of a base.[3][4] This knowledge informs our analytical

strategy, allowing us to anticipate potential impurities such as unreacted starting materials or

side-products.
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Caption: A typical synthetic workflow for Methyl 5-bromobenzofuran-2-carboxylate.

Spectroscopic Elucidation: The Definitive
Fingerprint
Spectroscopy provides the most definitive, non-destructive evidence of molecular structure.

Each technique probes different aspects of the molecule's constitution, and together they

create an irrefutable identity profile.
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Mass Spectrometry (MS)
Expertise & Causality: Mass spectrometry is the gold standard for confirming molecular weight.

For a halogenated compound like this, it offers an additional layer of validation. Bromine has

two stable isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 natural abundance. Therefore, any

fragment containing a single bromine atom will appear as a pair of peaks (an "M/M+2" pattern)

of nearly equal intensity, separated by two mass units. This isotopic signature is a powerful

diagnostic tool.

Expected Data:

Ion/Fragment Expected m/z Interpretation Source

[M]⁺ (with ⁷⁹Br) 254 Molecular Ion [1]

[M+2]⁺ (with ⁸¹Br) 256
Molecular Ion Isotope

Peak
[1]

[M-OCH₃]⁺ 223 / 225
Loss of the methoxy

group from the ester
[1]

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent

such as ethyl acetate or dichloromethane.

GC Conditions:

Column: A standard non-polar column (e.g., DB-5ms).

Injection: 1 µL injection with a split ratio (e.g., 50:1).

Temperature Program: Start at 100 °C, ramp to 280 °C at 15 °C/min.

MS Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Scan Range: 40-400 m/z.
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Data Analysis: Verify the retention time for the main peak. Examine the mass spectrum of

this peak to confirm the molecular ion cluster at m/z 254/256 and the presence of key

fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Causality: NMR is the most powerful technique for elucidating the precise carbon-

hydrogen framework of a molecule. ¹H NMR reveals the number of different proton

environments, their electronic surroundings, and their connectivity through spin-spin coupling.

¹³C NMR complements this by showing the number of unique carbon environments.

Expected ¹H NMR Data (400 MHz, CDCl₃): While a public spectrum with full assignment is not

available, the structure allows for a robust prediction. There are 4 distinct proton signals

expected: a singlet for the furan proton, two doublets and a doublet of doublets for the aromatic

protons, and a singlet for the methyl ester protons.

Proton Assignment
Expected Chemical
Shift (δ, ppm)

Multiplicity Integration

-OCH₃ ~3.95 Singlet (s) 3H

H-3 (Furan) ~7.40 Singlet (s) 1H

H-4, H-6, H-7

(Aromatic)
7.45 - 7.80 m (dd, d, d) 3H total

Rationale: The methyl protons are deshielded by the adjacent ester oxygen, appearing

around 3.9-4.0 ppm. The furan proton (H-3) is a singlet as it has no adjacent protons. The

aromatic protons (H-4, H-6, H-7) will show characteristic splitting patterns based on their

ortho and meta couplings. H-7 will likely be the most downfield signal due to its proximity to

the bromine atom.

Expected ¹³C NMR Data (100 MHz, CDCl₃): The molecule has 10 carbon atoms, all in unique

chemical environments, and thus should display 10 distinct signals.
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Carbon Assignment Expected Chemical Shift (δ, ppm)

-OCH₃ 50 - 55

Aromatic/Furan C-Br 115 - 120

Aromatic/Furan C-H 110 - 135

Aromatic/Furan Quaternary C 145 - 155

Ester C=O 158 - 162

Protocol: NMR Spectroscopy

Sample Preparation: Dissolve 10-15 mg of the sample in ~0.7 mL of deuterated chloroform

(CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz or higher field NMR spectrometer.

Data Analysis: Reference the spectra to TMS (0.00 ppm). Integrate the proton signals and

analyze their chemical shifts and coupling constants to confirm the proposed structure.

Count the signals in the carbon spectrum to ensure all 10 carbons are accounted for.

Infrared (IR) Spectroscopy
Expertise & Causality: IR spectroscopy is a rapid and effective method for identifying the

functional groups present in a molecule. The ester group, the aromatic ring, and the ether

linkage of the benzofuran system all have characteristic vibrational frequencies.

Expected IR Data:
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Wavenumber (cm⁻¹) Vibration Type Functional Group

~3100-3000 C-H Stretch Aromatic/Furan

~2950 C-H Stretch Methyl (-OCH₃)

~1720-1735 C=O Stretch Ester Carbonyl

~1600, ~1450 C=C Stretch Aromatic Ring

~1250, ~1100 C-O Stretch Ester and Furan Ether

Below 850 C-Br Stretch Aryl Halide

Protocol: Attenuated Total Reflectance (ATR) FT-IR

Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

Acquisition: Apply pressure to ensure good contact and collect the spectrum over a range of

4000-600 cm⁻¹.

Data Analysis: Identify the key absorption bands and correlate them with the expected

functional groups to confirm the molecule's identity. The most crucial peaks to observe are

the strong ester carbonyl (C=O) stretch and the C-O stretches in the fingerprint region.

Purity Assessment: Chromatographic Verification
Expertise & Causality: While spectroscopy confirms identity, chromatography is essential for

quantifying purity. High-Performance Liquid Chromatography (HPLC) is the premier technique

for this purpose, capable of separating the target compound from residual starting materials,

intermediates, and side products.

Protocol: Reverse-Phase HPLC (RP-HPLC)

Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1%

trifluoroacetic acid (TFA).
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Gradient: Start at 60% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and return

to initial conditions.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 254 nm.

Sample Preparation: Prepare a solution of the sample in acetonitrile at ~0.5 mg/mL.

Data Analysis: The purity is calculated based on the relative area percentage of the main

peak. A high-purity sample should exhibit a single major peak with an area >98%.

Integrated Characterization Workflow
A robust characterization strategy is not a linear process but an integrated workflow where

each result validates the others. This ensures the highest level of confidence in the material's

quality.
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Caption: Integrated workflow for the complete characterization of the target compound.
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Conclusion
The characterization of Methyl 5-bromobenzofuran-2-carboxylate is a multi-faceted process

that relies on the synergistic application of chromatographic and spectroscopic techniques. By

following the protocols and interpretive logic outlined in this guide, researchers can establish a

definitive analytical profile for this key synthetic intermediate. This rigorous approach ensures

the integrity of the material, providing a solid and trustworthy foundation for its use in the

synthesis of next-generation pharmaceuticals and advanced materials.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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